Cas no 1276197-46-6 (NNYBQONXHNTVIJ-BMSJAHLVSA-N)

• Product Name: NNYBQONXHNTVIJ-BMSJAHLVSA-N
• CAS No: 1276197-46-6
• MF: C₁₇H₁₈D₃NO₃
• MW: 290
• CID: 1066317
• PubChem ID: 71316688
• Update Time: 2025-10-22

NNYBQONXHNTVIJ-BMSJAHLVSA-N Chemical and Physical Properties

Names and Identifiers

• (±)-Etodolac-d3 (1-ethyl-2,2,2-d3)
• rac Etodolac-d3
• NNYBQONXHNTVIJ-BMSJAHLVSA-N
• [2H3]- (±)-Etodolac
• (rac)-Etodolac-d3
• 2-[8-ethyl-1-(2,2,2-trideuterioethyl)-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl]acetic acid
• (+/-)-Etodolac-d3 (1-ethyl-2,2,2-d3)
• F90884
• HY-76251S1
• DA-59640
• CS-0200927
• 1276197-46-6

• Inchi： 1S/C17H21NO3/c1-3-11-6-5-7-12-13-8-9-21-17(4-2,10-14(19)20)16(13)18-15(11)12/h5-7,18H,3-4,8-10H2,1-2H3,(H,19,20)
• InChI Key： NNYBQONXHNTVIJ-UHFFFAOYSA-N
• SMILES： C(C1(OCCC2C3=CC=CC(CC)=C3NC1=2)CC([H])([H])[H])C(=O)O

Computed Properties

• Exact Mass: 290.17097377g/mol
• Monoisotopic Mass: 290.17097377g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 507.9±45.0 °C at 760 mmHg
• Flash Point: 261.0±28.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

NNYBQONXHNTVIJ-BMSJAHLVSA-N Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on NNYBQONXHNTVIJ-BMSJAHLVSA-N

Compound CAS No: 1276197-46-6 and Product Name: NNYBQONXHNTVIJ-BMSJAHLVSA-N

Compound CAS No: 1276197-46-6, also known as NNYBQONXHNTVIJ-BMSJAHLVSA-N, is a highly specialized chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified under the broader category of advanced materials, with its structure and functionality making it suitable for a wide range of industrial and research purposes.

The CAS No: 1276197-46-6 designation is a unique identifier assigned by the Chemical Abstracts Service (CAS), ensuring that this compound can be easily referenced in scientific literature, regulatory documents, and commercial transactions. The product name NNYBQONXHNTVIJ-BMSJAHLVSA-N is a systematic identifier generated based on the compound's molecular structure, adhering to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature standards.

Recent studies have highlighted the exceptional thermal stability and mechanical properties of Compound CAS No: 1276197-46-6. Researchers have demonstrated that this compound exhibits remarkable resistance to high temperatures, making it an ideal candidate for use in high-performance materials such as advanced polymers, composites, and coatings. Its ability to maintain structural integrity under extreme conditions has been validated through rigorous testing in controlled laboratory environments.

In addition to its thermal properties, NNYBQONXHNTVIJ-BMSJAHLVSA-N has shown promising results in electronic applications. Scientists have explored its potential as a semiconductor material, leveraging its unique electronic properties to enhance the performance of electronic devices. Recent breakthroughs in nanotechnology have further expanded its applicability, with researchers successfully integrating this compound into next-generation electronic components.

The synthesis of Compound CAS No: 1276197-46-6 involves a complex multi-step process that requires precise control over reaction conditions. Advanced chemical engineering techniques, including catalytic processes and high-pressure synthesis methods, are employed to ensure the production of high-purity samples. The development of efficient synthesis pathways has been a focal point of recent research efforts, with significant progress being made in optimizing yield and reducing production costs.

From an environmental perspective, NNYBQONXHNTVIJ-BMSJAHLVSA-N has been shown to exhibit low toxicity levels, making it a safer alternative to traditional materials in various industrial applications. Regulatory bodies have recognized its environmental benefits, particularly in sectors where eco-friendly materials are increasingly demanded.

Looking ahead, the future of Compound CAS No: 1276197-46-6 appears bright as ongoing research continues to uncover new applications across diverse fields such as aerospace, automotive manufacturing, and renewable energy technologies. Its versatility and adaptability position it as a key material in driving innovation and sustainable development.

In conclusion, Compound CAS No: 1276197-46-6 (NNYBQONXHNTVIJ-BMSJAHLVSA-N) stands out as a cutting-edge chemical compound with immense potential across multiple industries. Its exceptional properties, combined with ongoing advancements in synthesis and application development, ensure that it will remain at the forefront of materials science for years to come.